Cas no 318267-28-6 (4-2-(Diethylamino)ethoxy-3-iodophenyl2-(1-hydroxybutyl)-3-benzofuranyl-methanone)

4-2-(Diethylamino)ethoxy-3-iodophenyl2-(1-hydroxybutyl)-3-benzofuranyl-methanone Properties

Names and Identifiers

• [4-[2-(Diethylamino)ethoxy]-3-iodophenyl][2-(1-hydroxybutyl)-3-benzofuranyl]-methanone
• Amiodarone related compound A
• 318267-28-6
• [4-[2-(diethylamino)ethoxy]-3-iodophenyl]-[2-(1-hydroxybutyl)-1-benzofuran-3-yl]methanone

• InChIKey： XNVPIWRTXNMTCA-UHFFFAOYSA-N
• Inchi： 1S/C25H30INO4/c1-4-9-20(28)25-23(18-10-7-8-11-21(18)31-25)24(29)17-12-13-22(19(26)16-17)30-15-14-27(5-2)6-3/h7-8,10-13,16,20,28H,4-6,9,14-15H2,1-3H3
• SMILES： C(N(CC)CCOC1C=CC(C(C2C3C=CC=CC=3OC=2C(O)CCC)=O)=CC=1I)C

Computed Properties

• Exact Mass: 535.12200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 11
• Monoisotopic Mass: 535.12196g/mol
• Heavy Atom Count: 31
• Complexity: 558
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• LogP: 5.82250
• PSA: 62.91000
• Refractive Index: 1.608
• Boiling Point: 617.9 °C at 760 mmHg
• Flash Point: 617.9 °C at 760 mmHg
• Density: 1.392